Cas no 81396-51-2 (7-Oxa-3-azabicyclo[4.1.0]heptane-3-carboxylicacid, methyl ester)

7-Oxa-3-azabicyclo[4.1.0]heptane-3-carboxylicacid, methyl ester structure

81396-51-2 structure

Product Name:7-Oxa-3-azabicyclo[4.1.0]heptane-3-carboxylicacid, methyl ester

CAS No:81396-51-2

MF:C₇H₁₁NO₃

MW:157.167142152786

CID:730170

PubChem ID:332198

Update Time:2025-04-19

7-Oxa-3-azabicyclo[4.1.0]heptane-3-carboxylicacid, methyl ester Chemical and Physical Properties

Names and Identifiers

- 7-Oxa-3-azabicyclo[4.1.0]heptane-3-carboxylicacid, methyl ester
- methyl 7-oxa-4-azabicyclo[4.1.0]heptane-4-carboxylate
- DTXSID80318271
- NSC328156
- NSC-328156
- 81396-51-2
- Inchi： 1S/C7H11NO3/c1-10-7(9)8-3-2-5-6(4-8)11-5/h5-6H,2-4H2,1H3
- InChI Key： WLUWMOPCTUGBSD-UHFFFAOYSA-N
- SMILES： O1C2CN(C(=O)OC)CCC12

Computed Properties

Exact Mass: 157.074
Monoisotopic Mass: 157.074
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 183
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 42.1Å²

Experimental Properties

Density: 1.258
Boiling Point: 237.8°C at 760 mmHg
Flash Point: 97.6°C
Refractive Index: 1.507

7-Oxa-3-azabicyclo[4.1.0]heptane-3-carboxylicacid, methyl ester Related Literature

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2. Aggregation of the metallocycles {Cu8} and {Cu20} using [Cu(bp)] units (H2bp = bis(2-hydroxybenzyl)amine): structures and magnetic properties†

Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
3. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

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4. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
5. Aggregation dynamics, structure, and mechanical properties of bigels

L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648

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